Cas no 31460-03-4 (Propanoic acid, 2-(diethoxyphosphinyl)-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid, 2-(diethoxyphosphinyl)-, 1,1-dimethylethyl ester
• CAS No: 31460-03-4
• MF: C₁₁H₂₃O₅P
• MW: 266.27108502388
• CID: 1447185
• PubChem ID: 11644679
• Update Time: 2025-04-20

Propanoic acid, 2-(diethoxyphosphinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(diethoxyphosphinyl)-, 1,1-dimethylethyl ester
• YMMCNZHNCAARBJ-UHFFFAOYSA-N
• SCHEMBL1278020
• tert-Butyl 2-(diethoxyphosphoryl)propanoate
• tert-Butyl 2-(diethylphosphono)propionate
• F95154
• Tert-butyl 2-diethoxyphosphorylpropanoate
• 31460-03-4
• 2-(diethylphosphono)propanoic acid tert-butyl ester

• Inchi： 1S/C11H23O5P/c1-7-14-17(13,15-8-2)9(3)10(12)16-11(4,5)6/h9H,7-8H2,1-6H3
• InChI Key： YMMCNZHNCAARBJ-UHFFFAOYSA-N
• SMILES： P(C(C)C(=O)OC(C)(C)C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 266.12839
• Monoisotopic Mass: 266.12831083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates